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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Insta-Gel Plus, a versatile
liquid scintillation cocktail, in environmental monitoring studies. Insta-Gel Plus is a
multipurpose cocktail suitable for a wide range of aqueous and non-aqueous samples. Its high
sample holding capacity and ability to form a gel make it particularly effective for analyzing
water samples with suspended solids and for soil sample analysis.

Key Features of Insta-Gel Plus:

o Versatility: Suitable for both aqueous and non-aqueous samples.

e High Sample Capacity: Can hold up to 50% water, allowing for the analysis of large volume
samples.[1]

o Gel Formation: Forms a stable gel with aqueous samples, ideal for suspending solids and
preventing sedimentation during counting.[1][2]
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e Broad Compatibility: Can be used to count various sample types including salt solutions and
suspended powders.[1]

Data Presentation
Table 1: Performance Characteristics of Insta-Gel Plus

for C ' lides i - amol

Parameter 3H (Tritium) 14C (Carbon-14)
Counting Efficiency

~28% ~95%
(Unquenched)
Background Count Rate (cpm) 15-25 20-30
Figure of Merit (FOM) ~4,000 ~300,000
Maximum Sample Load

50% 50%

(Water)

Note:Data is compiled from studies using standard liquid scintillation counters.[3][4]
Performance may vary based on instrumentation, vial type, and sample matrix.

Table 2: Sample Compatibility and Performance of Insta-
Gel Plus with Various Environmental Matrices
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Sample Matrix

Maximum Sample
Load

Observations

Key Performance
Aspects

Forms a clear, stable

High counting

Deionized Water 50% ) efficiency for *H and
gel at higher loads.
14C'
May exhibit some
) quenching due to Good sample holding
River Water 40-50% ) - S )
impurities. Filtration is  capacity.
recommended.
Increased quenching
due to high salt ]
o Gel formation helps to
Sea Water 30-40% content. Distillation o )
maintain homogeneity.
may be necessary for
low-level counting.
Color quenching can The gel phase is
be significant. Sample  effective for
Soil (Aqueous Extract) 20-30% digestion and suspending fine soil
decolorization are particles that pass
often required. through filtration.
Gel matrix prevents
Excellent for direct settling of solids,
Suspended Solids Variable counting of ensuring consistent

suspended particles.

counting geometry.[1]

[2]

Experimental Protocols

Protocol 1: Determination of Tritium (®*H) in Water

Samples

This protocol is adapted from established methods for the analysis of tritium in water using a

liquid scintillation cocktail.[5]

1. Materials:
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Insta-Gel Plus scintillation cocktail
20 mL low-potassium borosilicate glass or high-density polyethylene scintillation vials
Pipettes
Water sample (e.g., groundwater, surface water)
Tritium standard for calibration
Background sample (tritium-free water)
Liguid Scintillation Analyzer
. Sample Preparation:

If the water sample contains significant particulate matter, filter it through a 0.45 pum filter to
remove suspended solids.

For samples with high salt content (e.g., seawater) or other interfering substances, distillation
is recommended to obtain a purified water sample.[5][6][7]

If color quenching is anticipated, the sample can be decolorized by adding a few drops of
30% hydrogen peroxide and gently heating.

. Vial Preparation and Counting:
Pipette 10 mL of the water sample (or prepared distillate) into a 20 mL scintillation vial.
Add 10 mL of Insta-Gel Plus to the vial.
Cap the vial tightly and shake vigorously until a uniform, stable gel is formed.
Prepare a background sample by substituting the sample with 10 mL of tritium-free water.

Prepare a standard by using a known activity of a certified tritium standard in 10 mL of
tritium-free water.

Wipe the outside of the vials to remove any contaminants.
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o Place the vials in the liquid scintillation analyzer, allow for dark adaptation and temperature
equilibration as recommended by the instrument manufacturer (typically at least one hour).

o Count the samples, background, and standard for a sufficient time to achieve the desired
statistical precision.

4. Data Analysis:
e Subtract the background count rate from the sample and standard count rates.

o Calculate the counting efficiency (E) using the standard sample: E = (Net cpm of standard) /
(dpm of standard)

o Calculate the tritium activity in the sample: Activity (Bg/L) = (Net cpm of sample) / (E *
Sample Volume (L) * 60)

Protocol 2: Analysis of Gross Beta Activity in Soil
Samples

This protocol provides a general framework for the analysis of radionuclides in soil. The gel-
forming nature of Insta-Gel Plus is particularly advantageous for creating a stable suspension
of fine soil particles for counting.

1. Materials:

 Insta-Gel Plus scintillation cocktalil

e 20 mL low-potassium borosilicate glass scintillation vials
e Drying oven

o Mortar and pestle or grinder

e Sieves

o Muffle furnace

e Beakers and volumetric flasks
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Strong mineral acids (e.g., nitric acid, hydrochloric acid)
Hot plate
Centrifuge or filtration apparatus
Liquid Scintillation Analyzer
. Sample Preparation:

Drying: Dry the soil sample in an oven at 105°C to a constant weight to determine the dry
mass.

Homogenization: Grind the dried soil sample using a mortar and pestle or a mechanical
grinder and pass it through a sieve (e.g., 2 mm) to obtain a fine, homogeneous powder.

Ashing (for organic soils): For soils with high organic content, ash a known weight of the
dried soil in a muffle furnace at 450-550°C for several hours to remove organic matter.

Acid Digestion/Leaching:
o Weigh a precise amount of the dried or ashed soil (e.g., 1-5 grams) into a beaker.

o Add a mixture of concentrated nitric acid and hydrochloric acid (aqua regia) or other
appropriate strong acids.

o Gently heat the mixture on a hot plate in a fume hood to digest the soil matrix and bring
the radionuclides into solution. This step may need to be repeated until the soil is fully
digested.

o Allow the solution to cool and then filter or centrifuge to remove the insoluble residue.

o Carefully transfer the supernatant (the liquid containing the dissolved radionuclides) to a
volumetric flask and bring it to a known volume with deionized water.

. Vial Preparation and Counting:

Pipette a known volume of the acidic soil extract (e.g., 1-5 mL) into a 20 mL scintillation vial.
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» Carefully neutralize the acidic extract with a suitable base if necessary, as high acidity can
affect the cocktail performance.

e Add Insta-Gel Plus to the vial to a total volume of 20 mL, ensuring a sample-to-cocktail ratio
that forms a stable gel.

o Cap the vial tightly and shake vigorously to ensure thorough mixing and gel formation. The
gel will help to suspend any remaining fine particles.

e Prepare a background sample using the same acid and neutralization reagents mixed with
Insta-Gel Plus.

» Prepare a standard using a certified beta-emitting radionuclide standard in a similar acidic
matrix.

e Place the vials in the liquid scintillation analyzer, allow for dark adaptation and temperature
equilibration.

» Count the samples for a sufficient time to achieve the desired statistical precision.
4. Data Analysis:

o Subtract the background count rate from the sample and standard count rates.

o Calculate the counting efficiency using the standard sample.

o Calculate the activity in the soil sample, taking into account the initial mass of the soil, the
volume of the extract, and the volume of the aliquot taken for counting. The result is typically
expressed in Bg/kg.

Visualizations

Disillaion
(for high salinity/impurites)

[ Sample Preparation Vial Preparation
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Click to download full resolution via product page

Caption: Workflow for Water Sample Analysis using Insta-Gel Plus.
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Caption: Workflow for Soil Sample Analysis using Insta-Gel Plus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. inis.iaea.org [inis.iaea.org]

2. NOVA [en.novabio.ee]

3. A performance comparison of nine selected liquid scintillation cocktails - PubMed
[pubmed.ncbi.nim.nih.gov]

e 4. researchgate.net [researchgate.net]

e 5. wipp.energy.gov [wipp.energy.gov]

¢ 6. bundesumweltministerium.de [bundesumweltministerium.de]
e 7. bundesumweltministerium.de [bundesumweltministerium.de]

¢ To cite this document: BenchChem. [Application Notes and Protocols for Insta-Gel Plus in
Environmental Monitoring]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1173381/docs#application-notes-and-protocols-for-
insta-gel-plus-in-environmental-monitoring]

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1173381/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-insta-gel-plus-in-environmental-monitoring
https://www.benchchem.com/product/b1173381/docs?utm_src=pdf-body#application-notes-and-protocols-for-insta-gel-plus-in-environmental-monitoring
https://www.benchchem.com/product/b1173381/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-insta-gel-plus-in-environmental-monitoring
https://www.benchchem.com/product/b1173381/docs?utm_src=pdf-body#application-notes-and-protocols-for-insta-gel-plus-in-environmental-monitoring
https://www.benchchem.com/product/b1173381?utm_src=pdf-custom-synthesis#bc-rfq
https://inis.iaea.org/records/1g2y6-r8n26/files/42097809.pdf?download=1
https://en.novabio.ee/scintillation-cocktails/insta-gel-plus-1-liter
https://pubmed.ncbi.nlm.nih.gov/18387808/
https://pubmed.ncbi.nlm.nih.gov/18387808/
https://www.researchgate.net/publication/5464357_A_performance_comparison_of_nine_selected_liquid_scintillation_cocktails
https://www.wipp.energy.gov/NAMP/EMLLegacy/procman/Sect4/4_5-4Tr.pdf
https://www.bundesumweltministerium.de/fileadmin/Daten_BMU/Download_PDF/Strahlenschutz/d_h_3_mwass_01_v2018_11_en_bf.pdf
https://www.bundesumweltministerium.de/fileadmin/Daten_BMU/Download_PDF/Strahlenschutz/Messanleitungen_2023/D-H-3-MWASS-01_V2018-11_gp2023-03_EN_bf.pdf
https://www.benchchem.com/product/b1173381/docs#application-notes-and-protocols-for-insta-gel-plus-in-environmental-monitoring
https://www.benchchem.com/product/b1173381/docs#application-notes-and-protocols-for-insta-gel-plus-in-environmental-monitoring
https://www.benchchem.com/product/b1173381/docs#application-notes-and-protocols-for-insta-gel-plus-in-environmental-monitoring
https://www.benchchem.com/product/b1173381/docs#application-notes-and-protocols-for-insta-gel-plus-in-environmental-monitoring
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173381?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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